Cas no 88542-76-1 (Decanoic acid, 2-hexyl-, ethenyl ester)
88542-76-1 structure
Product Name:Decanoic acid, 2-hexyl-, ethenyl ester
CAS No:88542-76-1
MF:C18H34O2
MW:282.461366176605
CID:629236
PubChem ID:71318613
Update Time:2025-04-19
Decanoic acid, 2-hexyl-, ethenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Decanoic acid, 2-hexyl-, ethenyl ester
- ethenyl 2-hexyldecanoate
- 88542-76-1
- DTXSID30748706
-
- Inchi: 1S/C18H34O2/c1-4-7-9-11-12-14-16-17(18(19)20-6-3)15-13-10-8-5-2/h6,17H,3-5,7-16H2,1-2H3
- InChI Key: LOLSOVQUJHGTQK-UHFFFAOYSA-N
- SMILES: O(C=C)C(C(CCCCCC)CCCCCCCC)=O
Computed Properties
- Exact Mass: 282.255880323g/mol
- Monoisotopic Mass: 282.255880323g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 15
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.8
- Topological Polar Surface Area: 26.3Ų
Decanoic acid, 2-hexyl-, ethenyl ester Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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